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Compound of Interest

Compound Name: 15:0-18:1 DG-d7

Cat. No.: B12395310

For Researchers, Scientists, and Drug Development Professionals: Ensuring Laboratory Safety
and Proper Chemical Handling

The proper disposal of 15:0-18:1 DG-d7 (1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol), a
deuterated diacylglycerol commonly used as an internal standard in lipidomics research, is
crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This
guide provides essential, immediate safety and logistical information for the proper disposal of
this compound, particularly when handled as a solution in chloroform, a common solvent for
this product.

Hazard Profile and Safety Precautions

When dissolved in chloroform, 15:0-18:1 DG-d7 solutions present hazards primarily associated
with the solvent. Chloroform is classified as toxic and suspected of causing cancer.[1]
Therefore, all handling and disposal procedures must be conducted with appropriate personal
protective equipment (PPE) and in a designated chemical fume hood.

Key Hazard Information:
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Hazard Statement

Classification

H302: Harmful if swallowed

Acute Toxicity (Oral), Category 4

H315: Causes skin irritation

Skin Irritation, Category 2

H319: Causes serious eye irritation

Eye Irritation, Category 2A

H331: Toxic if inhaled

Acute Toxicity (Inhalation), Category 3

H336: May cause drowsiness or dizziness

Specific Target Organ Toxicity — Single
Exposure, Category 3

H351: Suspected of causing cancer

Carcinogenicity, Category 2

H361d: Suspected of damaging the unborn child

Reproductive Toxicity, Category 2

H372: Causes damage to organs through

prolonged or repeated exposure

Specific Target Organ Toxicity — Repeated

Exposure, Category 1

H412: Harmful to aquatic life with long-lasting

effects

Hazardous to the Aquatic Environment, Chronic

Hazard, Category 3

This data is based on a solution of the product in chloroform.[1][2]

Step-by-Step Disposal Protocol

The following protocol outlines the mandatory steps for the safe disposal of 15:0-18:1 DG-d7,

particularly when in a chloroform solution.

1. Segregation and Waste Collection:

» Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

o Collect all waste containing 15:0-18:1 DG-d7, including unused solutions and contaminated

labware (e.g., vials, pipette tips), in a dedicated, compatible, and clearly labeled hazardous

waste container. The container must be leak-proof and suitable for chlorinated solvents.

2. Labeling:
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Immediately affix a hazardous waste label to the container upon the first addition of waste.

The label must include:

The words "Hazardous Waste"

[¢]

The full chemical name: "15:0-18:1 DG-d7 in Chloroform"

[¢]

[e]

The specific hazards (e.g., "Toxic,"” "Carcinogen”)

o

The approximate concentration of the components.

. Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area.

Ensure the storage area is away from incompatible materials.

. Professional Disposal:

Under no circumstances should this waste be disposed of down the drain or in regular trash.

The disposal of 15:0-18:1 DG-d7 waste must be managed through a licensed hazardous
waste disposal company.[3]

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. They will have established procedures with certified waste handlers.

The recommended disposal method is to "offer surplus and non-recyclable solutions to a
licensed disposal company. Contact a licensed professional waste disposal service to
dispose of this material. Dissolve or mix the material with a combustible solvent and burn in
a chemical incinerator equipped with an afterburner and scrubber."[3]

. Documentation:

Maintain a log of all 15:0-18:1 DG-d7 waste generated, including quantities and
accumulation start dates, to ensure regulatory compliance.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 15:0-
18:1 DG-d7.
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Start: 15:0-18:1 DG-d7 Waste Generated

i

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Identify Waste Stream
(Pure compound, in solution, contaminated labware)

'

Segregate Waste
Do not mix with other chemical waste

i

Select Compatible Hazardous
Waste Container (Leak-proof)

Label Container with

‘Hazardous Waste' & Chemical Name

Store in Designated Satellite
Accumulation Area

i

Contact Institutional EHS for Pickup

Licensed Hazardous Waste Company
Disposes via Chemical Incineration

Log Waste Generation Details

'

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 15:0-18:1 DG-d7 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12395310?utm_src=pdf-custom-synthesis
https://www.avantiresearch.com/images/MSDS/AvantiPolarLipids_SDS_852467C.pdf
https://www.sigmaaldrich.com/TW/zh/product/avanti/791647c
https://www.avantiresearch.com/en-gb/crodadownloads/?dtype=125&litid=28227&lngid=1
https://www.benchchem.com/product/b12395310#15-0-18-1-dg-d7-proper-disposal-procedures
https://www.benchchem.com/product/b12395310#15-0-18-1-dg-d7-proper-disposal-procedures
https://www.benchchem.com/product/b12395310#15-0-18-1-dg-d7-proper-disposal-procedures
https://www.benchchem.com/product/b12395310#15-0-18-1-dg-d7-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12395310?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

